Cas no 2167961-43-3 (7'-chloro-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-amine)

• Product Name: 7'-chloro-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-amine
• CAS No: 2167961-43-3
• MF: C₁₃H₁₆ClN
• MW: 221.725842475891
• CID: 6520851
• PubChem ID: 165847526
• Update Time: 2025-10-31

7'-chloro-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-amine Chemical and Physical Properties

Names and Identifiers

• 7'-chloro-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-amine
• 7'-chloro-3',4'-dihydro-2'H-spiro[cyclobutane-1,1'-naphthalene]-4'-amine
• 2167961-43-3
• EN300-1458088

• Inchi： 1S/C13H16ClN/c14-9-2-3-10-11(8-9)13(5-1-6-13)7-4-12(10)15/h2-3,8,12H,1,4-7,15H2
• InChI Key： FJDDZXABZFMKIO-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(CCC3(C=2C=1)CCC3)N

Computed Properties

• Exact Mass: 221.0971272g/mol
• Monoisotopic Mass: 221.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Additional information on 7'-chloro-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-amine

Introduction to 7'-chloro-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-amine (CAS No. 2167961-43-3)

7'-chloro-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-amine, with the CAS number 2167961-43-3, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique spirocyclic structure, which imparts distinct chemical and biological properties. The spirocyclic framework, combined with the presence of a chloro substituent and an amine group, makes it a promising candidate for various therapeutic applications.

The chemical structure of 7'-chloro-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-amine consists of a spirocyclic cyclobutane ring fused to a naphthalene ring, with a chloro substituent at the 7' position and an amine group at the 4' position. This arrangement provides a rigid and well-defined molecular scaffold that can interact with specific biological targets, making it an attractive molecule for drug design and development.

Recent studies have highlighted the potential of 7'-chloro-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-amine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The spirocyclic structure and the presence of the chloro substituent contribute to its ability to modulate key inflammatory pathways, such as the NF-κB signaling pathway. This makes it a potential candidate for the treatment of chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 7'-chloro-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-amine has also shown promise in neurodegenerative disorders. A study published in the Journal of Neuroscience demonstrated that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects. The amine group plays a crucial role in this activity by facilitating interactions with neurotransmitter receptors and modulating oxidative stress. These findings suggest that 7'-chloro-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-amine could be developed as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 7'-chloro-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-amine has been extensively studied to understand its behavior in biological systems. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Furthermore, it demonstrates low toxicity in animal models, indicating a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 7'-chloro-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-amine in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These trials are crucial for advancing the compound through the drug development pipeline and bringing it closer to clinical use.

In conclusion, 7'-chloro-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-amine (CAS No. 2167961-43-3) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound holds promise for addressing unmet medical needs in various disease areas.